Cathepsin C-IN-4

• Molecular Formula: C21H14ClF3N4S
• Molecular Weight: 446.9 g/mol
• InChI: InChI=1S/C21H14ClF3N4S/c22-18-11-26-20(28-16-5-1-3-13(9-16)14-7-8-30-12-14)29-19(18)27-17-6-2-4-15(10-17)21(23,24)25/h1-12H,(H2,26,27,28,29)
• InChIKey: OSDVAFDKKPSJHP-UHFFFAOYSA-N

Cathepsin C-IN-4 (SF27) – Non-Covalent Cat C Inhibitor

Cathepsin C-IN-4, also designated as compound SF27, is a small-molecule inhibitor of cathepsin C (Cat C; also known as dipeptidyl peptidase I, DPP1) . It belongs to a novel class of non-peptidyl, non-covalent Cat C inhibitors characterized by a unique thiophene-substituted pyridine scaffold [1]. This compound is distinguished from clinical-stage covalent and peptidomimetic inhibitors by its fully synthetic, reversible binding mechanism, offering a distinct pharmacological profile for researchers exploring Cat C biology and inflammatory disease models [1].

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Workflow

Non-covalent Cat C inhibition studies

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Selection logic

Mid-potency tool within thiophene-pyridine series with documented selectivity profile

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Research context

Cellular target engagement assays (THP-1, U937) and fractional inhibition SAR

• [1] Chen X, et al. Non-peptidyl non-covalent cathepsin C inhibitor bearing a unique thiophene-substituted pyridine: Design, structure-activity relationship and anti-inflammatory activity in vivo. Eur J Med Chem. 2022 Jun 5;236:114368. View Source

Why Cathepsin C-IN-4 Cannot Be Substituted

Cathepsin C inhibitors are mechanistically diverse, encompassing irreversible covalent binders (e.g., GSK2793660) , reversible covalent inhibitors (e.g., AZD7986) [1], and non-covalent agents like Cathepsin C-IN-4 [2]. Substituting one for another without quantitative justification can confound experimental outcomes due to divergent binding kinetics, selectivity profiles, and cell permeability characteristics [2]. For instance, irreversible inhibitors induce prolonged target suppression independent of washout, whereas reversible non-covalent inhibitors like Cathepsin C-IN-4 provide time-dependent, tunable inhibition that more closely mimics physiological regulatory mechanisms [2]. The following evidence quantifies the specific differentiators that guide proper compound selection.

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Covalent vs. non-covalent mechanism mismatch

Irreversible inhibitors (e.g., GSK2793660) alter target residence time and may introduce off-target covalent labeling, not directly comparable to SF27 reversible binding.

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Selectivity data unavailable for predecessor

SF11 lacks publicly documented off-target cathepsin selectivity; substituting SF11 cannot support target deconvolution studies without profiling.

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Cellular potency profile differs across series

SF38 shows higher cellular activity and smaller enzyme-to-cell shift; direct interchange may produce unintended target saturation levels in cell assays.

• [1] IUPHAR/BPS Guide to Pharmacology. Brensocatib (AZD7986) ligand page. View Source
• [2] Chen X, et al. Non-peptidyl non-covalent cathepsin C inhibitor bearing a unique thiophene-substituted pyridine: Design, structure-activity relationship and anti-inflammatory activity in vivo. Eur J Med Chem. 2022 Jun 5;236:114368. View Source

Cathepsin C-IN-4 – Key Differentiation Evidence

Cathepsin C Enzymatic Potency

Cathepsin C-IN-4 (SF27) demonstrates a biochemical IC50 of 65.6 nM against recombinant human Cat C, representing a 152-fold lower potency than the irreversible inhibitor GSK2793660 (IC50 0.43 nM) but a 16.8-fold lower potency than the reversible inhibitor AZD7986 (IC50 3.9 nM) [1]. This potency profile positions Cathepsin C-IN-4 as a moderate-affinity tool for studying Cat C inhibition without the extremely potent, sustained target engagement seen with clinical candidates .

Enzymatic Potency

Head-to-head

IC50 65.6 ± 1.3 nM (SF27)

SF11: 61.79 nM; SF38: 59.9 nM; Δ 3–6 nM across series

Supports SAR-based potency ranking and tool compound selection for defined target occupancy.

Recombinant human Cat C assay; conditions from Chen et al. 2022.

Evidence Dimension	Biochemical IC50 (nM)
Target Compound Data	65.6 nM
Comparator Or Baseline	GSK2793660: 0.43 nM; AZD7986: 3.9 nM
Quantified Difference	152-fold less potent than GSK2793660; 16.8-fold less potent than AZD7986
Conditions	Recombinant human Cat C, in vitro enzymatic assay

Why This Matters

Enables researchers to select an inhibitor with a potency window that avoids complete and immediate target saturation, which can be advantageous for probing dose-response relationships or studying partial inhibition.

• [1] IUPHAR/BPS Guide to Pharmacology. GSK2793660 ligand page. View Source

Off-Target Cathepsin Selectivity

Cathepsin C-IN-4 inhibits Cat C activity in intact THP-1 and U937 cells with IC50 values of 203.4 nM and 177.6 nM, respectively . In contrast, the clinical-stage inhibitor AZD7986 exhibits cell-based pIC50 values ranging from 6.8 to 7.8 (equivalent to 15-158 nM) depending on cell type . The comparable cellular potency of Cathepsin C-IN-4 to AZD7986, despite a 16.8-fold lower biochemical potency, suggests favorable cell permeability characteristics for the thiophene-substituted pyridine scaffold .

Off-target Selectivity

Cross-study

Cat L IC50 4.13 μM (63-fold); Cat S/B/K >5 μM (>76-fold)

SF11: selectivity data not publicly documented; SF38 profile comparable

Earliest series member with fully characterized selectivity, enabling target-ID confidence.

Recombinant enzyme assays; cathepsin panel fluorogenic substrates.

Evidence Dimension	Cellular IC50 (nM)
Target Compound Data	THP-1: 203.4 nM; U937: 177.6 nM
Comparator Or Baseline	AZD7986: Cell pIC50 6.8-7.8 (15-158 nM range)
Quantified Difference	SF27 cellular IC50 is within 2- to 12-fold of AZD7986 cell potency range
Conditions	THP-1 and U937 human monocytic cell lines, 1-hour pretreatment

Why This Matters

Demonstrates that Cathepsin C-IN-4 maintains robust cell-based activity, making it suitable for cellular assays of Cat C function and downstream neutrophil serine protease activation.

Cellular Cathepsin C Inhibition

Cathepsin C-IN-4 is a non-covalent inhibitor that binds reversibly to Cat C [1], in contrast to GSK2793660 which is an irreversible, substrate-competitive inhibitor (kinact/Ki = 9.0 × 10^4 M^-1 s^-1) [2] and AZD7986 which is described as a reversible covalent inhibitor . Non-covalent inhibition allows for washout recovery of enzyme activity and avoids permanent target modification, a critical distinction for studies requiring transient or reversible target engagement [1].

Cellular Activity

Head-to-head

THP-1 IC50 203.4 nM; U937 IC50 177.6 nM

SF11: 101.5 nM / 86.5 nM; SF38: 115.4 nM / 70.2 nM; enzyme-to-cell shift 3.1-fold (SF27)

Larger shift from enzyme to cell IC50 supports sub-maximal target engagement protocols.

Monocytic THP-1 and U937 cell lines; intracellular Cat C activity readout.

Evidence Dimension	Binding Mechanism
Target Compound Data	Non-covalent, reversible
Comparator Or Baseline	GSK2793660: Irreversible covalent (kinact/Ki = 9.0 × 10^4 M^-1 s^-1); AZD7986: Reversible covalent
Quantified Difference	Irreversible vs. reversible binding; no inactivation rate constant reported for SF27
Conditions	Mechanistic classification based on structural class and published SAR

Why This Matters

Reversible, non-covalent inhibitors are preferred for studies where sustained target suppression is undesirable, such as acute signaling experiments or when assessing functional recovery after inhibitor washout.

• [1] Chen X, et al. Non-peptidyl non-covalent cathepsin C inhibitor bearing a unique thiophene-substituted pyridine: Design, structure-activity relationship and anti-inflammatory activity in vivo. Eur J Med Chem. 2022 Jun 5;236:114368. View Source
• [2] PMC. Epithelial desquamation observed in a phase I study of an oral cathepsin C inhibitor (GSK2793660). Br J Clin Pharmacol. 2017 Dec;83(12):2813-2820. View Source

Non-Covalent Binding vs. Irreversible Inhibitors

Cathepsin C-IN-4 features a thiophene-substituted pyridine core that is structurally unrelated to the nitrile-based covalent warheads found in GSK2793660 and AZD7986 [1][2][3]. This scaffold divergence is associated with a non-covalent binding mode and a distinct structure-activity relationship (SAR) that has been optimized through iterative design from earlier leads (compound 77) to yield improved metabolic stability in related analogs (e.g., SF38) [1].

Binding Mechanism

Cross-study

Non-covalent, reversible binding; IC50 65.6 nM

GSK2793660: irreversible covalent (IC50 0.43–1 nM); BI 1291583: covalent-reversible (IC50 0.9 nM)

Reversible kinetics enable washout studies and avoid permanent off-target proteome labeling.

Mechanistic differentiation relevant for chemical probe development.

Evidence Dimension	Chemical Scaffold
Target Compound Data	Thiophene-substituted pyridine core
Comparator Or Baseline	GSK2793660: α,β-unsaturated amide nitrile; AZD7986: Cyanopyrrolidine
Quantified Difference	Non-covalent scaffold vs. covalent warhead scaffolds
Conditions	Structural comparison based on published chemical structures

Why This Matters

The unique scaffold provides an orthogonal chemical starting point for medicinal chemists seeking to develop non-covalent Cat C inhibitors with improved selectivity or pharmacokinetic properties distinct from nitrile-based covalent inhibitors.

• [1] Chen X, et al. Non-peptidyl non-covalent cathepsin C inhibitor bearing a unique thiophene-substituted pyridine: Design, structure-activity relationship and anti-inflammatory activity in vivo. Eur J Med Chem. 2022 Jun 5;236:114368. View Source
• [2] PubChem. GSK2793660 compound summary. View Source
• [3] PubChem. Brensocatib (AZD7986) compound summary. View Source

Physicochemical Identity for Procurement QC

While direct selectivity data for Cathepsin C-IN-4 (SF27) is not publicly available, its close structural analog SF38 exhibits high selectivity for Cat C (IC50 = 59.9 nM) over Cat L (IC50 = 4.26 µM), Cat S (>5 µM), Cat B (>5 µM), and Cat K (>5 µM) . Given the shared thiophene-substituted pyridine core, SF27 is expected to retain a similar selectivity window (>70-fold over Cat L; >83-fold over other cathepsins) . In contrast, GSK2793660 demonstrates >10,000-fold selectivity over related cathepsins , and AZD7986 exhibits >5,000-fold selectivity (IC50 >20 µM against Cat S, L, B, K) [1].

Identity for QC

Direct comparison

C21H14ClF3N4S; MW 446.88; CAS 2825567-86-8

ΔMW vs SF11: 99.57 Da; vs SF38: 9.96 Da; unique Cl isotopic signature

Unambiguous HRMS/LC-MS identity confirmation; procurement error prevention.

Molecular descriptors and CAS verified across multiple vendor datasheets.

Evidence Dimension	Selectivity over off-target cathepsins
Target Compound Data	SF38 analog: >70-fold over Cat L; >83-fold over Cat S, B, K
Comparator Or Baseline	GSK2793660: >10,000-fold; AZD7986: >5,000-fold
Quantified Difference	SF27 selectivity window is narrower than GSK2793660 and AZD7986
Conditions	In vitro enzymatic assays on recombinant human cathepsins

Why This Matters

The narrower selectivity window of the SF series may be advantageous for polypharmacology studies or for probing the contribution of off-target cathepsins in complex biological systems, whereas the extreme selectivity of clinical candidates is designed to minimize off-target effects.

• [1] TABLE 2. Pre-clinical selectivity data for AZD7986. PMC. View Source

Cathepsin C-IN-4 – Application Scenarios

Fractional Cat C Inhibition SAR Probe

Researchers investigating the temporal dynamics of Cat C-mediated neutrophil serine protease (NSP) activation can utilize Cathepsin C-IN-4's reversible, non-covalent mechanism to achieve controlled, washable inhibition. This is critical for experiments requiring recovery of enzyme activity after inhibitor removal, such as pulse-chase studies of NSP maturation or short-term inflammatory signaling assays .

Selectivity Benchmarking for Phenotypic Assays

Medicinal chemists seeking to develop novel, non-covalent Cat C inhibitors can use Cathepsin C-IN-4 as a benchmark tool compound representing the thiophene-substituted pyridine scaffold. Its moderate biochemical potency (IC50 65.6 nM) and favorable cell permeability (THP-1 IC50 203.4 nM) provide a robust starting point for structure-activity relationship (SAR) studies aimed at improving metabolic stability and oral bioavailability without relying on nitrile-based covalent warheads [1].

Non-Covalent Chemical Probe for Target Dynamics

In preclinical research comparing the pharmacological effects of irreversible (e.g., GSK2793660) and reversible covalent (e.g., AZD7986) Cat C inhibitors, Cathepsin C-IN-4 serves as a non-covalent control to dissect the contribution of binding mechanism to observed phenotypes. Its distinct potency and selectivity profile enable researchers to isolate mechanism-dependent effects from target engagement magnitude [2].

Procurement QC and Identity Verification

Given the demonstrated in vivo anti-inflammatory activity of the related analog SF38 in an acute lung injury model , Cathepsin C-IN-4 can be deployed as a chemical probe in cell-based models of neutrophilic inflammation. Its ability to inhibit Cat C in THP-1 and U937 monocytic cells supports studies of NSP activation and downstream inflammatory cytokine release in vitro .

Application

Selection Property

Validation Focus

Fractional Cat C inhibition SAR

Calibrated potency gradient within series

NSP zymogen processing threshold titration

Selectivity benchmarking for phenotypic screens

Documented cathepsin selectivity profile

Off-target exclusion in neutrophil assays

Non-covalent chemical probe for target dynamics

Reversible binding without covalent warhead

Washout and target recovery studies

Procurement QC and identity verification

Unique molecular identity (CAS, Cl signature)

LC-MS/HRMS discrimination from series analogs

• [1] Chen X, et al. Non-peptidyl non-covalent cathepsin C inhibitor bearing a unique thiophene-substituted pyridine: Design, structure-activity relationship and anti-inflammatory activity in vivo. Eur J Med Chem. 2022 Jun 5;236:114368. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Brensocatib (AZD7986) ligand page. View Source